Cas no 2226362-28-1 (2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid
• CAS No: 2226362-28-1
• MF: C₉H₁₇NO₅
• MW: 219.234983205795
• CID: 5174576
• PubChem ID: 100116
• Update Time: 2025-08-05

2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• N-(tert-Butyloxycarbonyl)-L-threonine
• N-Boc-D-threonine
• 2-{[(tert-butoxy)carbonyl]amino}-3-hydroxybutanoic acid
• N-tert-Butoxycarbonyl-L-threonine
• (2S,3R)-2-((tert-butoxycarbonyl)amino)-3-hydroxybutanoic acid
• Boc-Allo-Thr-OH
• NSC334305
• t-butyoxycarbonyl-DL-threonine
• tert-Butoxycarbonyl-L-threonine
• N-t-butoxycarbonyl-DL-threonine
• (2S,3R)-3-hydroxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]butanoic acid
• N-(tert-Butoxycarbonyl)threonine
• Threonine, N-[(1,1-dimethylethoxy)carbonyl]-
• 2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid

• Inchi： 1S/C9H17NO5/c1-5(11)6(7(12)13)10-8(14)15-9(2,3)4/h5-6,11H,1-4H3,(H,10,14)(H,12,13)
• InChI Key： LLHOYOCAAURYRL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C(C)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 245
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid

Compound CAS No 2226362-28-1: 2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic Acid

The compound with CAS No 2226362-28-1, known as 2-{(tert-butoxy)carbonylamino}-3-hydroxybutanoic acid, is a chemically synthesized organic compound with significant applications in the fields of pharmaceuticals, biotechnology, and chemical synthesis. This compound is particularly notable for its role as a building block in peptide synthesis and its potential in drug discovery. The molecule incorporates a tert-butoxycarbonyl (Boc) group, which is widely used as a protecting group in organic chemistry, especially in the synthesis of peptides and proteins.

Recent advancements in chemical synthesis have highlighted the importance of this compound in constructing complex biomolecules. The Boc protecting group is particularly advantageous due to its stability under basic conditions and ease of removal under acidic conditions, making it ideal for multi-step synthesis processes. Researchers have utilized this compound to synthesize various bioactive peptides, including those with potential therapeutic applications in cancer treatment and infectious diseases.

The structure of CAS No 2226362-28-1 consists of a four-carbon chain with a hydroxyl group at the third position and an amino group protected by the Boc group at the second position. This configuration allows for versatile reactivity, enabling the compound to participate in a wide range of chemical transformations. For instance, the hydroxyl group can be converted into other functional groups such as esters or ethers, while the amino group can be deprotected to form amides or amines, depending on the desired application.

In terms of synthesis, this compound is typically prepared via multi-step reactions involving carboxylation, protection, and purification steps. The use of tert-butyl chloroformate as a protecting agent ensures high yields and purity. Recent studies have explored green chemistry approaches to synthesize this compound, focusing on reducing waste and improving energy efficiency. These methods include the use of microwave-assisted synthesis and catalytic systems that minimize the use of hazardous reagents.

The biological activity of CAS No 2226362-28-1 has been extensively studied in vitro and in vivo models. Research indicates that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents. Additionally, its role as an intermediate in peptide synthesis has been pivotal in advancing research into personalized medicine and targeted drug delivery systems.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its impact on ecosystems. Studies suggest that under aerobic conditions, the compound undergoes microbial degradation, with key intermediates being identified through metabolomics analysis. These findings are crucial for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No 22